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Compound of Interest

Compound Name: D-Ribose-1,2-13C2

Cat. No.: B12948102 Get Quote

Essential Safety and Handling of D-Ribose-1,2-13C2
D-Ribose-1,2-13C2 is a stable isotope-labeled form of D-Ribose. As a non-radioactive and

non-hazardous material, its handling and disposal protocols align with those for the unlabeled

compound, focusing on standard laboratory safety practices to minimize exposure and

maintain sample integrity.[1][2][3]

Personal Protective Equipment (PPE)
To ensure the safety of laboratory personnel, the following personal protective equipment is

recommended when handling D-Ribose-1,2-13C2. This guidance is based on standard

laboratory procedures for non-hazardous chemicals.
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Protection Type Recommended Equipment Purpose

Eye and Face

Safety glasses with side

shields or chemical safety

goggles.[4][5][6]

Protects eyes from potential

dust particles.

Face shield (in addition to

glasses/goggles).[4][6][7]

Recommended when there is

a significant risk of splashing.

Hand Disposable nitrile gloves.[4][7]
Provides protection against

incidental skin contact.

Body Laboratory coat.[7]
Protects skin and personal

clothing from contamination.

Closed-toe shoes and long

pants.

Standard laboratory attire to

protect against spills.

Respiratory

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[2][5]

Recommended if dust is

generated and ventilation is

inadequate.

First-Aid Measures
In the event of accidental exposure, follow these immediate first-aid protocols.
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Exposure Route First-Aid Protocol

Eye Contact

Immediately rinse with plenty of water, including

under the eyelids, for at least 15 minutes.[5][8]

Seek medical attention if irritation persists.

Skin Contact

Wash the affected area immediately with soap

and plenty of water while removing any

contaminated clothing.[5][9]

Inhalation

Move the individual to fresh air.[1][9] If breathing

is difficult, provide oxygen. If the person is not

breathing, give artificial respiration.[5] Seek

medical attention if symptoms occur.

Ingestion

Rinse the mouth thoroughly with water.[1][8] Do

not induce vomiting. Seek medical advice if

feeling unwell.

Operational and Disposal Plans
A systematic approach to handling and disposing of D-Ribose-1,2-13C2 is crucial for

maintaining a safe laboratory environment and ensuring the integrity of the research.

Experimental Protocol: Safe Handling Workflow
Preparation: Before handling, ensure the work area is clean and uncluttered. Confirm that a

chemical fume hood is available if there is a potential for dust generation.

Donning PPE: Put on all required personal protective equipment as detailed in the PPE table

above.

Handling the Compound:

Handle the solid material in a well-ventilated area to minimize dust inhalation.[2]

Avoid direct contact with the skin and eyes.

Use appropriate tools (e.g., spatula, weighing paper) for transferring the powder.
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Keep the container tightly closed when not in use.[10]

After Handling:

Thoroughly clean the work area.

Properly remove and dispose of gloves.

Wash hands with soap and water.[2]

Disposal Plan
D-Ribose-1,2-13C2 is not classified as a hazardous waste.[1][5] However, it is important to

adhere to institutional and local guidelines for chemical waste disposal.

Waste Collection:

Collect any unused solid material and contaminated disposables (e.g., gloves, weighing

paper) in a designated, sealed container.

Do not mix with other chemical waste.[1]

Labeling: Clearly label the waste container as "D-Ribose-1,2-13C2 waste".

Disposal:

Dispose of the waste through your institution's chemical waste disposal program.

Consult local, regional, and national regulations to ensure complete and accurate

classification and disposal.[5][9]

Do not dispose of the material down the drain.[1][2]
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Workflow for Safe Handling of D-Ribose-1,2-13C2

Prepare Clean Workspace Don Appropriate PPE

Handle Compound in
Ventilated Area
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Caption: Workflow for the safe handling of D-Ribose-1,2-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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